Cas no 921212-00-2 (3-Pyridinecarboxylic acid, 6-[(carboxymethyl)thio]-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-[(carboxymethyl)thio]-, methyl ester
• CAS No: 921212-00-2
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 745192
• PubChem ID: 57686765
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 6-[(carboxymethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-[(carboxymethyl)thio]-, methyl ester
• 2-(5-methoxycarbonylpyridin-2-yl)sulfanylacetic acid
• {[5-(Methoxycarbonyl)pyridin-2-yl]sulfanyl}acetic acid
• SCHEMBL4220911
• DTXSID10727519
• 921212-00-2

• Inchi： 1S/C9H9NO4S/c1-14-9(13)6-2-3-7(10-4-6)15-5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： NCXOPARQBYOJFR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 227.02522894g/mol
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų